Cas no 1226453-57-1 (2-(1H-indol-3-yl)formamido-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-(1H-indol-3-yl)formamido-N-(thiophen-2-yl)methylacetamide
• CAS No: 1226453-57-1
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 6325764
• PubChem ID: 49677557
• Update Time: 2025-05-20

2-(1H-indol-3-yl)formamido-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)formamido-N-(thiophen-2-yl)methylacetamide
• N-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)-1H-indole-3-carboxamide
• 2-[(1H-indol-3-yl)formamido]-N-[(thiophen-2-yl)methyl]acetamide
• VU0527928-1
• AKOS024527298
• N-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]-1H-indole-3-carboxamide
• F5889-0073
• 1226453-57-1

• Inchi： 1S/C16H15N3O2S/c20-15(18-8-11-4-3-7-22-11)10-19-16(21)13-9-17-14-6-2-1-5-12(13)14/h1-7,9,17H,8,10H2,(H,18,20)(H,19,21)
• InChI Key： BAJHZYIXFPTOHA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(CNC(C1=CNC2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 313.08849790g/mol
• Monoisotopic Mass: 313.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1H-indol-3-yl)formamido-N-(thiophen-2-yl)methylacetamide

Compound CAS No. 1226453-57-1: 2-(1H-indol-3-yl)formamido-N-(thiophen-2-yl)methylacetamide

The compound with CAS No. 1226453-57-1, known as 2-(1H-indol-3-yl)formamido-N-(thiophen-2-yl)methylacetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an indole moiety with a thiophene group, creating a molecule with potential applications in drug discovery and materials science.

Indole, a heterocyclic aromatic compound, is a common structural motif in many bioactive molecules. The presence of the indole ring in 2-(1H-indol-3-yl)formamido-N-(thiophen-2-yl)methylacetamide suggests that this compound may exhibit interesting biological activities, such as antioxidant properties or interactions with specific protein targets. Recent studies have explored the role of indole-containing compounds in modulating cellular signaling pathways, making this compound a promising candidate for further investigation.

The thiophene group, another key component of this molecule, is known for its stability and ability to participate in various chemical reactions. Thiophene derivatives have been extensively studied for their potential use in pharmaceuticals, agrochemicals, and electronic materials. In the case of 2-(1H-indol-3-yl)formamido-N-(thiophen-2-yl)methylacetamide, the thiophene moiety may enhance the molecule's solubility or bioavailability, making it more effective as a therapeutic agent.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of complex molecules like 2-(1H-indol-3-yl)formamido-N-(thiophen-2-yl)methylacetamide. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to construct this compound. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of pharmacological applications, 2-(1H-indol-3-yl)formamido-N-(thiophen-2-yl)methylacetamide has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. Preclinical studies suggest that this compound may exhibit anti-inflammatory and analgesic effects, making it a candidate for the development of novel therapeutic agents for conditions such as arthritis or neuropathic pain.

Moreover, the indole-thiophene conjugate structure of this compound has been implicated in modulating cellular responses to oxidative stress. Given the increasing interest in antioxidants for both therapeutic and cosmetic applications, further research into the oxidative stability and radical-scavenging properties of 2-(1H-indol-3-yl)formamido-N-(thiophen-2-yllmethylacetamide is warranted.

In conclusion, CAS No. 1226453571, or 2-(1H-indol3yI)formamidoN(thiophen−−−−−−−−−−−−−−−−−−−−yI)methylacetamide, represents a compelling example of how structural diversity can lead to novel bioactive molecules. With its unique combination of indole and thiophene moieties, this compound holds promise for advancing both basic research and applied sciences.